(R)-2-((4-Aminophenethyl)amino)-1-phenylethanol

• IUPAC Name: (1R)-2-[2-(4-aminophenyl)ethylamino]-1-phenylethanol
• InChI: InChI=1S/C16H20N2O/c17-15-8-6-13(7-9-15)10-11-18-12-16(19)14-4-2-1-3-5-14/h1-9,16,18-19H,10-12,17H2/t16-/m0/s1
• InChI Key: TUAHDMSPHZSMQN-INIZCTEOSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNCCC2=CC=C(C=C2)N)O
• Isomeric SMILES: C1=CC=C(C=C1)[C@H](CNCCC2=CC=C(C=C2)N)O
• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34 g/mol
• CAS RN: 391901-45-4

Description

®-2-((4-Aminophenethyl)amino)-1-phenylethanol , also known as 4-Aminophenethyl alcohol , is a chemical compound with the molecular formula C8H11NO and a molecular weight of 137.18 g/mol . It is a chiral compound, and the ® configuration indicates its stereochemistry.

Scientific Research Applications

• Chiral Auxiliaries in Enantioselective Synthesis : This compound has been used as a chiral auxiliary in the enantioselective addition of diethylzinc to arylaldehydes, yielding optically active 1-arylpropanols (Iuliano, Pini, & Salvadori, 1995).

• Spectroscopic Studies : It has been subject to spectroscopic (FT-IR, FT-Raman, UV, NMR, NBO) investigation, with potential applications in molecular docking and antibacterial activity against Bacteroides fragilis (Subashini & Periandy, 2016).

• Biosynthesis of Scent Compounds : The compound plays a role in the biosynthesis of the scent compound 2-phenylethanol in roses, where it's converted from phenylacetaldehyde by phenylacetaldehyde reductase (PAR) (Chen et al., 2011).

• Asymmetric Catalysis : It has been used as a chiral ligand in the synthesis of optically active lanthanum–sodium amino diol complexes, effective in asymmetric Michael addition reactions (Prabagaran & Sundararajan, 2002).

• Optical Resolution and Crystallography : The compound has been studied for its role in optical resolution and crystallography, particularly in the formation of diastereoisomeric salts with (R)-mandelic acid (Larsen, Kozma, & Ács, 1994).

• Molecular Sensors : Novel conjugated microporous polymers were synthesized using this compound, functioning as chiral fluorescence sensors for chiral amino alcohols (Wei, Zhang, Zhao, & Li, 2013).

• Purification Techniques : Stripping crystallization has been applied for chiral purification of this compound from an enantiomer mixture, combining melt crystallization and vaporization (Shiau, 2020).

• Enzymatic Synthesis in Tea Flowers : Specific enzymes in tea (Camellia sinensis) flowers have been characterized for producing chiral flavor compounds including (R)- and (S)-1-phenylethanol, suggesting enzymatic synthesis possibilities (Zhou et al., 2019).